Cas no 698-44-2 (1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro-)

1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro- structure
698-44-2 structure
Product Name:1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro-
CAS No:698-44-2
MF:C7H14N2O
MW:142.198861598969
CID:391232
PubChem ID:21813448
Update Time:2025-04-19

1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanol, 2-ethyl-4,5-dihydro-
    • 2-(2-ethyl-4,5-dihydroimidazol-1-yl)ethanol
    • DTXSID30618319
    • 698-44-2
    • SCHEMBL10962557
    • 2-(2-Ethyl-4,5-dihydro-1H-imidazol-1-yl)ethan-1-ol
    • Inchi: 1S/C7H14N2O/c1-2-7-8-3-4-9(7)5-6-10/h10H,2-6H2,1H3
    • InChI Key: KPKVERKDGUMFCY-UHFFFAOYSA-N
    • SMILES: OCCN1C(CC)=NCC1

Computed Properties

  • Exact Mass: 142.11072
  • Monoisotopic Mass: 142.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.83
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